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Compound of Interest

Compound Name: Lutetium--palladium (3/4)

Cat. No.: B15473874

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the structural and physical properties of
LusPda with other isostructural rare earth-palladium (RsPd4) compounds. The information
presented is based on experimental data from scientific literature, offering a valuable resource
for researchers in materials science and related fields.

Structural Properties

The R3Pdas series of intermetallic compounds, where R represents a rare earth element,
crystallizes in the rhrombohedral PusPdas-type crystal structure (space group R-3). This structure
is common for R = Nd, Gd, Th, Dy, Ho, Er, and Tm. While specific experimental data for the
crystal structure of LusPda4 is not readily available in the reviewed literature, it is expected to be
isostructural with the other RsPd4 compounds due to the similar chemical nature of lutetium.
The non-magnetic nature of the Lu3* ion makes LusPd4 an important reference compound for
studying the magnetic properties of this series.

Table 1: Crystallographic Data for Selected R3Pd4 Compounds
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Crystal Space

Compound a (A) c (A) Reference
System Group
Rhombohedr

NdsPda | R-3 13.68 16.54 [1]
a
Rhombohedr

GdsPda | R-3 13.54 16.38 [1]
a
Rhombohedr

ThsPda | R-3 13.48 16.32 [1]
a
Rhombohedr

DysPda | R-3 13.42 16.26 [1]
a
Rhombohedr

HosPda | R-3 13.37 16.20 [1]
a
Rhombohedr

ErsPda | R-3 13.32 16.14 [1]
a
Rhombohedr

TmsPda | R-3 13.27 16.08 [1]
a
Rhombohedr

LusPda | R-3 Est. Est.
a

Estimated values based on the trend of the lanthanide contraction.

Physical Properties

The physical properties of the RsPd4 compounds are largely dictated by the nature of the rare

earth element's 4f electrons. Compounds with magnetic rare earth elements exhibit magnetic

ordering at low temperatures, while LusPda, with a filled 4f shell, is expected to be non-

magnetic.

Magnetic Properties

The magnetic RsPd4 compounds (R = Nd, Gd, Tb, Dy, Ho, Er, Tm) are known to order

antiferromagnetically at low temperatures.[1] The ordering temperatures (Néel temperatures,
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T_N) vary depending on the specific rare earth element. The magnetic interactions in these
compounds are primarily governed by the indirect Ruderman-Kittel-Kasuya-Yosida (RKKY)
interaction, where the localized 4f magnetic moments of the rare earth ions interact through the
conduction electrons.

Table 2: Magnetic Properties of Selected RsPd4 Compounds

Paramagnetic Effective

Néel
Magnetic Curie Magnetic
Compound . Temperature
Ordering (T_N) (K) Temperature Moment (u_eff)
N (6_p) (K) (u_B/R-atom)
Antiferromagneti
NdsPda 4.5 -8 3.62
c
Antiferromagneti
GdsPda 10.0 -20 7.94
c
Antiferromagneti
ThsPd4 85 -15 9.72
c
Antiferromagneti
DysPda 6.0 -10 10.6
c
Antiferromagneti
HosPda 4.0 -6 10.6
c
Antiferromagneti
ErsPda <42 -4 9.58
c
Antiferromagneti
TmsPda <42 -3 7.56
c
LusPda Non-magnetic - - 0

Thermal Properties

Specific heat capacity measurements are crucial for understanding the magnetic phase
transitions and the electronic properties of these materials. For the magnetic RsPda
compounds, a characteristic lambda-type anomaly in the heat capacity is expected at the Néel
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temperature, corresponding to the second-order phase transition from the paramagnetic to the
antiferromagnetic state. In contrast, LusPdas, being non-magnetic, should exhibit a smooth
temperature dependence of its heat capacity, dominated by the electronic and lattice
contributions.

Quantitative heat capacity data for the RsPda series, including LusPda, is not consistently
available in the reviewed literature to present in a comparative table.

Experimental Protocols
Synthesis

Polycrystalline samples of RsPd4 compounds are typically synthesized by arc-melting
stoichiometric amounts of the constituent elements (rare earth and palladium) in an inert
atmosphere, such as high-purity argon. The samples are often annealed at high temperatures
for an extended period to ensure homogeneity.

X-ray Diffraction (XRD)
The crystal structure and phase purity of the synthesized compounds are determined by
powder X-ray diffraction.

e Instrument: A powder X-ray diffractometer with Cu Ka radiation is commonly used.

e Procedure: The powdered sample is mounted on a sample holder. The diffraction pattern is
recorded over a 20 range, typically from 20° to 80°, with a step size of 0.02° and a counting
time of 1-2 seconds per step.

e Analysis: The obtained diffraction patterns are analyzed using Rietveld refinement to
determine the lattice parameters and confirm the crystal structure.

Magnetic Susceptibility Measurement

The temperature and field dependence of the magnetic susceptibility provide information about
the magnetic ordering and the effective magnetic moments of the rare earth ions.

e Instrument: A SQUID (Superconducting Quantum Interference Device) magnetometer or a
vibrating sample magnetometer (VSM) is used.
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e Procedure: A small, weighed amount of the powdered sample is placed in a sample holder.
The magnetic moment is measured as a function of temperature (typically from 2 K to 300 K)
in a constant applied magnetic field. Field-dependent measurements are also performed at
various temperatures.

e Analysis: The magnetic susceptibility (x = M/H) is calculated from the measured magnetic
moment (M) and the applied magnetic field (H). The Néel temperature is identified as the
temperature at which a cusp or a change in slope is observed in the susceptibility curve. The
paramagnetic susceptibility data at high temperatures is fitted to the Curie-Weiss law (x =
C/(T - 6_p)) to determine the effective magnetic moment and the paramagnetic Curie
temperature.

Heat Capacity Measurement

Heat capacity measurements are performed to study the magnetic phase transitions and to
determine the electronic and lattice contributions to the specific heat.

e Instrument: A Physical Property Measurement System (PPMS) with a heat capacity option is
commonly employed.

e Procedure: A small, pelletized sample is attached to the sample platform with a thin layer of
thermal grease. The heat capacity is measured as a function of temperature, typically from 2
K to 300 K, using a relaxation method.

e Analysis: The heat capacity data is plotted as a function of temperature. The anomaly
corresponding to the magnetic phase transition is analyzed to determine the transition
temperature and the entropy change associated with the transition.

Visualizations
RKKY Interaction Pathway

The magnetic ordering in RsPd4 compounds with magnetic rare earth elements is mediated by
the Ruderman-Kittel-Kasuya-Yosida (RKKY) interaction. This indirect exchange interaction
involves the conduction electrons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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